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Technical Support Center: OPC Connectivity
This guide provides troubleshooting steps and frequently asked questions to help researchers,

scientists, and drug development professionals resolve OPC server timeout issues in their

.NET client applications.

Troubleshooting Guides
Issue: .NET Client Experiences Frequent Timeouts with
OPC UA Server
This guide walks through the process of diagnosing and resolving frequent timeout errors when

connecting a .NET client to an OPC UA server.

Experimental Protocol for Troubleshooting OPC UA Timeouts

Initial Diagnosis:
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Ping the OPC UA server from the client machine to ensure basic network connectivity and

measure latency.

Check the server's status and logs for any reported errors or warnings.

Review the client application's logs for specific timeout exception messages. Note the

context in which the timeout occurs (e.g., during connection, reading a value, or after a

period of inactivity).

Review and Adjust Timeout Configuration:

In your .NET client application, locate the code responsible for configuring the OPC UA

session.

Examine the values for SessionTimeout, OperationTimeout, and KeepAliveInterval.

For initial testing, increase the SessionTimeout to a larger value, such as 3,600,000

milliseconds (1 hour), to prevent the session from closing prematurely during debugging.

[1]

Set the OperationTimeout to a value that can accommodate potentially slow server

responses, for example, 120,000 milliseconds (2 minutes).[2]

Implement a KeepAliveInterval by subscribing to the server's current time or status. This

sends periodic requests to keep the session active. A common practice is to set the keep-

alive interval to one-third of the session timeout.

C# Example using OPC Foundation .NET Standard stack:

Implement Reconnection Logic:

Design a mechanism in your client to automatically reconnect if the connection is lost. The

SessionReconnectHandler class from the OPC Foundation's libraries can be a useful

reference.

The client should attempt to reuse the existing session and subscriptions upon

reconnection to avoid data loss.[3][4] If the session cannot be reactivated, a new session

should be created.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://prosysopc.com/blog/opc-ua-sessions-subscriptions-and-timeouts/
https://kb.opclabs.com/QuickOPC-UA_Timeout_Settings
https://github.com/OPCFoundation/UA-.NET-Legacy/blob/master/SampleApplications/SampleLibraries/Client/SessionReconnectHandler.cs
https://reference.opcfoundation.org/Core/Part4/v104/docs/6.7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Network and Firewall Analysis:

Use network monitoring tools like Wireshark to inspect the traffic between the client and

server. Look for dropped packets or other network anomalies.

Ensure that firewalls on both the client and server machines, as well as any intermediary

network devices, are configured to allow traffic on the TCP port used by the OPC UA

server.

Issue: Connection to OPC DA Server Fails with Timeout
Error
This guide addresses timeout issues commonly encountered with OPC DA (Classic)

connections, which are often related to DCOM (Distributed Component Object Model)

configuration.

Experimental Protocol for Troubleshooting OPC DA Timeouts

Verify User Accounts and Permissions:

Ensure that the user account running the .NET client application has the necessary

permissions to access the OPC DA server.

If the client and server are on different machines in a workgroup, create identical local user

accounts with the same username and password on both machines.[5][6]

Configure DCOM Settings:

On both the client and server machines, run dcomcnfg.

Navigate to Component Services > Computers > My Computer. Right-click My Computer

and select Properties.

On the Default Properties tab, ensure Enable Distributed COM on this computer is

checked. Set the Default Authentication Level to Connect and the Default Impersonation

Level to Identify.[5]
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On the COM Security tab, edit the Access Permissions and Launch and Activation

Permissions limits to grant Remote Access, Remote Launch, and Remote Activation to the

appropriate user accounts, including ANONYMOUS LOGON if necessary for browsing

servers.[5]

Configure OPCEnum:

In dcomcnfg, navigate to DCOM Config and find OpcEnum.

Open its properties and on the Security tab, ensure the launch, activation, and access

permissions are correctly configured to allow the client to browse for available OPC

servers.[7]

Firewall Configuration:

Create inbound firewall rules on the server machine to allow connections for

OpcEnum.exe and the specific OPC server executable.

Allow traffic on TCP port 135 for the RPC endpoint mapper.[8]

Frequently Asked Questions (FAQs)
Q1: What is the difference between SessionTimeout and OperationTimeout in OPC UA?

SessionTimeout is the maximum time a session can remain open without any

communication between the client and server. If the client doesn't send any requests within

this period, the server will close the session. A typical default value is one hour.[1]

OperationTimeout is the maximum time a client will wait for a response from the server for a

specific service call (e.g., reading or writing a value). A common value is 10-120 seconds,

depending on the server's expected load.[1][2]

Q2: How can I prevent my OPC UA session from timing out due to inactivity?

The best practice is to implement a keep-alive mechanism. This can be achieved by creating a

subscription with a short publishing interval to a frequently updating server-side item, like the

server's status or current time. This ensures regular communication that resets the session
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timeout counter. The OPC UA specification recommends using the subscription's keep-alive

feature for monitoring the connection status.[4]

Q3: My .NET client hangs when the OPC DA server becomes unavailable. How can I fix this?

This is a common issue when the connection logic is executed on the main UI thread. To

prevent the application from freezing, perform OPC connection and communication operations

on a separate background thread. This allows you to implement your own timeout logic and

keep the user interface responsive.[9]

Q4: Can the server override the timeout settings I configure in my .NET client?

Yes, for OPC UA, the final timeout values are negotiated between the client and the server

during session creation. The values set in your client are a request, and the server can revise

them. The server has the final say on the actual timeout values that will be used.[2][10]

Quantitative Data Summary
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Parameter
Recommended
Value

Protocol Description

SessionTimeout 3,600,000 ms (1 hour) OPC UA

The maximum time a

session can remain

open without any

client activity.[1]

OperationTimeout
120,000 ms (2

minutes)
OPC UA

The time a client will

wait for a server to

respond to a specific

request.[2]

SessionConnectTimeo

ut
60,000 ms (1 minute) OPC UA

The time a client will

wait to establish a

session with the

server.[2]

KeepAliveInterval 1/3 of SessionTimeout OPC UA

The interval at which

the client sends a

keep-alive message to

the server.

DiscoveryTimeout
15,000 ms (15

seconds)
OPC UA

The maximum time for

a server discovery

operation to complete.

[2]

Visualizations
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Timeout Exception in .NET Client

Ping Server & Check Latency

Review Client & Server Logs

Increase SessionTimeout & OperationTimeout

Implement Keep-Alive Subscription

Add Automatic Reconnection Logic

Analyze Network Traffic (Wireshark)

Verify Firewall Rules

Issue Resolved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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